N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H23N3OS/c24-19(17-9-5-2-6-10-17)22-20(25)21-18-11-13-23(14-12-18)15-16-7-3-1-4-8-16/h1-10,18H,11-15H2,(H2,21,22,24,25)
• InChI Key: DVQNKOIBZZCQIL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=S)NC(=O)C2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide, also known as BTCP, is a potent and selective dopamine reuptake inhibitor. It was first synthesized in the 1970s and has since been extensively studied for its potential use in treating various neurological disorders.

Mechanism of Action

N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide works by inhibiting the reuptake of dopamine, a neurotransmitter that plays a key role in reward, motivation, and movement. By blocking the reuptake of dopamine, N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide increases the levels of dopamine in the synapse, leading to increased activation of dopamine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide are primarily related to its effects on the dopamine system. It has been shown to increase locomotor activity in animals, indicating its potential use as a stimulant. It has also been shown to improve cognitive function in animal models of ADHD.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide in lab experiments is its potency and selectivity for the dopamine transporter. This allows for precise manipulation of the dopamine system. However, one limitation is its potential for abuse, as it has been shown to produce rewarding effects in animal models.

Future Directions

There are several potential future directions for research on N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide. One area of interest is its potential use in treating depression, as it has been shown to increase levels of dopamine and norepinephrine, two neurotransmitters that are often dysregulated in depression. Another area of interest is its potential use as a research tool in studying the dopamine system, particularly in relation to addiction and reward. Finally, there is potential for the development of new compounds based on the structure of N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide that may have improved efficacy and reduced potential for abuse.

Synthesis Methods

The synthesis of N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide involves the reaction of 1-benzylpiperidine with thiocarbamoyl chloride, followed by the addition of benzoyl chloride. This results in the formation of N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-[(1-benzylpiperidin-4-yl)carbamothioyl]benzamide has been extensively studied for its potential use in treating various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and depression. It has also been studied for its potential use as a research tool in studying the dopamine system.